Cas no 959246-37-8 (2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid)

• Product Name: 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid
• CAS No: 959246-37-8
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• MDL: MFCD09878744
• CID: 803077
• PubChem ID: 27281366
• Update Time: 2025-07-19

2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid
• (E)-2-Acetamido-3-(2,5-difluorophenyl)acrylic acid
• (E)-2-acetamido-3-(2,5-difluorophenyl)prop-2-enoic acid
• 2-Propenoic acid,2-(acetylamino)-3-(2,5-difluorophenyl)-
• 2-(Acetylamino)-3-(2,5-difluorophenyl)-2-propenoic acid (ACI)
• 959246-37-8
• MFCD09878744
• 2-acetylamino-3-(2,5-difluoro-phenyl)-acrylic acid
• (2E)-2-Acetamido-3-(2,5-difluorophenyl)prop-2-enoic acid
• (E)-2-Acetamido-3-(2,5-difluorophenyl)acrylicacid
• 2-Acetylamino-3-(2,5-difluorophenyl)acrylicacid
• CS-0171998
• AKOS015920476
• AC-9094
• J-507704
• DTXSID70650612

• MDL： MFCD09878744
• Inchi： 1S/C11H9F2NO3/c1-6(15)14-10(11(16)17)5-7-4-8(12)2-3-9(7)13/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： OREMKVNIDVHGGO-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)=O)=CC1C(F)=CC=C(F)C=1)O

Computed Properties

• Exact Mass: 241.05500
• Monoisotopic Mass: 241.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4
• Boiling Point: 448.1°C at 760 mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.569
• PSA: 66.40000
• LogP: 1.91730

2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid

Introduction to 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid (CAS No. 959246-37-8)

2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid, also known by its CAS number 959246-37-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetylamino group and a 2,5-difluorophenyl substituent attached to an acrylic acid backbone. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid can be represented as follows: C₁₁H₉F₂NO₃. The presence of the acetylamino group and the difluorophenyl substituent imparts specific chemical properties that are crucial for its biological interactions. The compound is a white crystalline solid with a molecular weight of approximately 241.19 g/mol.

In recent years, extensive research has been conducted to explore the potential applications of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid. One of the key areas of interest is its role as a potential therapeutic agent for various diseases. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory conditions and pain management.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies using animal models demonstrated a reduction in inflammation and pain responses, further supporting its potential therapeutic use.

Beyond its anti-inflammatory properties, 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid has also been studied for its potential anticancer activities. Research published in the Cancer Research Journal in 2020 reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The unique structural features of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid also make it an attractive candidate for drug development. The presence of the difluorophenyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. This property is particularly important for ensuring effective delivery to target tissues and maximizing therapeutic efficacy.

In addition to its biological activities, the synthesis and chemical properties of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-(2,5-difluorophenyl)acryloyl chloride with acetamide in the presence of a suitable base. This approach yields high purity products with good yields.

The stability and solubility of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid are important considerations for its practical applications. The compound is stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. In terms of solubility, it exhibits moderate solubility in organic solvents such as DMSO and ethanol but is less soluble in water. This characteristic can be advantageous for certain formulations but may require optimization for specific applications.

The safety profile of 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-Acetylamino-3-(2,5-difluorophenyl)acrylic acid (CAS No. 959246-37-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials, this compound may play a significant role in advancing treatments for inflammatory diseases, pain management, and cancer therapy.